
An In-depth Technical Guide to Santolina Triene
(C10H16)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1198447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Santolina triene, a monoterpene with the molecular formula C10H16, is a volatile organic

compound found in various aromatic plants. This technical guide provides a comprehensive

overview of its chemical properties, spectroscopic data, natural occurrence, and known

biological activities. While research into the specific mechanisms of action of isolated santolina
triene is ongoing, this document summarizes the current state of knowledge, including detailed

information on its presence in essential oils with demonstrated antioxidant and anti-

inflammatory properties. This guide is intended to serve as a foundational resource for

researchers and professionals in drug development and related scientific fields.

Chemical and Physical Properties
Santolina triene, systematically named 3-ethenyl-2,5-dimethylhexa-1,4-diene, is a

hydrocarbon with a molecular weight of approximately 136.23 g/mol .[1][2] It is a member of the

class of organic compounds known as branched unsaturated hydrocarbons.[3]

Table 1: Chemical and Physical Properties of Santolina Triene
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Property Value Reference

Molecular Formula C10H16 [1][2]

IUPAC Name
3-ethenyl-2,5-dimethylhexa-

1,4-diene
[1]

Molecular Weight 136.23 g/mol [1]

CAS Number 2153-66-4 [1][2]

Canonical SMILES CC(=CC(C=C)C(=C)C)C [1]

InChI Key
ZQGDEJAPCUGBRH-

UHFFFAOYSA-N
[1][2]

Spectroscopic Data
The structural elucidation of santolina triene is supported by various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

NMR Spectroscopy
While detailed spectral assignments for Santolina triene require specific experimental data,

13C NMR spectra are available in public databases such as SpectraBase.[3] A thorough

analysis of 1D and 2D NMR experiments would be necessary for the complete assignment of

all proton and carbon signals.

Mass Spectrometry
The mass spectrum of santolina triene is characterized by its molecular ion peak and a

specific fragmentation pattern. GC-MS analysis is a common method for its identification in

essential oil samples. The mass spectrum and fragmentation data can be accessed through

databases like the NIST WebBook.

Table 2: Key Spectroscopic Data Resources for Santolina Triene
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Spectroscopic Data Database/Source

13C NMR SpectraBase[3]

Mass Spectrum (GC) NIST WebBook, SpectraBase[4]

IR Spectrum PubChem[5]

Natural Occurrence
Santolina triene is a constituent of the essential oils of several plant species, most notably

from the Asteraceae family. Its presence has been reported in Santolina chamaecyparissus

(cotton lavender), Santolina corsica, and Artemisia herba-alba.[1][5] The concentration of

santolina triene in essential oils can vary significantly depending on the plant's geographical

origin, harvest time, and the extraction method used. For instance, in Santolina corsica

essential oil, santolina triene has been found to be a major component, with concentrations as

high as 13.5%.[5]

Table 3: Occurrence of Santolina Triene in Selected Essential Oils

Plant Species Family
Concentration
Range (%)

Reference

Santolina corsica Asteraceae 8.2 - 13.5 [6]

Santolina

chamaecyparissus
Asteraceae Variable [5]

Artemisia herba-alba Asteraceae Not specified [1]

Experimental Protocols
Isolation from Natural Sources
A detailed, standardized protocol for the isolation of pure santolina triene is not readily

available in the public literature. However, a general methodology for obtaining essential oils

rich in santolina triene involves hydrodistillation of the aerial parts of the source plant.

General Protocol for Hydrodistillation of Santolina spp. Essential Oil:
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Plant Material: Fresh or dried aerial parts (flowers, leaves, stems) of Santolina

chamaecyparissus or other santolina triene-containing plants are used.

Apparatus: A Clevenger-type apparatus is typically employed for hydrodistillation.

Procedure: a. The plant material is placed in a flask with a sufficient amount of water. b. The

mixture is heated to boiling, and the steam, carrying the volatile essential oil components, is

condensed. c. The essential oil, being immiscible with water, is collected from the condenser.

Purification: Further purification of santolina triene from the essential oil mixture would

require fractional distillation under reduced pressure or preparative gas chromatography.

Chemical Synthesis
A specific, detailed protocol for the chemical synthesis of santolina triene is not well-

documented in available literature. A plausible synthetic route could involve a Wittig reaction, a

common method for forming carbon-carbon double bonds.

Conceptual Synthetic Pathway using Wittig Reaction:

The synthesis could potentially be achieved by reacting an appropriate phosphonium ylide with

a suitable ketone or aldehyde. For example, the synthesis of a related compound, trans-9-(2-

phenylethenyl)anthracene, has been demonstrated using 9-anthraldehyde and

benzyltriphenylphosphonium chloride in the presence of a strong base. A similar strategy could

be adapted for the synthesis of santolina triene by selecting the appropriate starting materials.

Biological Activity and Signaling Pathways
The biological activities of essential oils containing santolina triene have been investigated,

with studies reporting antioxidant, anti-inflammatory, and antimicrobial properties.[6] However, it

is crucial to note that these activities are attributed to the complex mixture of compounds within

the essential oils, and the specific contribution of santolina triene has not been extensively

studied in isolation.

Antioxidant Activity
Extracts of Santolina species have demonstrated free radical scavenging activity in various in

vitro assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-
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ethylbenzothiazoline-6-sulfonic acid)) assays.

General Protocol for DPPH Radical Scavenging Assay:

A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

The essential oil or isolated compound is added to the DPPH solution at various

concentrations.

The mixture is incubated in the dark.

The decrease in absorbance at a specific wavelength (around 517 nm) is measured, which

indicates the radical scavenging activity.

Anti-inflammatory Activity
Essential oils from Santolina species have shown anti-inflammatory effects in cellular and

animal models. While the precise molecular targets of santolina triene are unknown, the anti-

inflammatory properties of many phytochemicals are mediated through the modulation of key

signaling pathways.

Potential Signaling Pathway Involvement:

One of the most critical pathways in inflammation is the Nuclear Factor-kappa B (NF-κB)

signaling pathway.[7][8] Many natural compounds exert their anti-inflammatory effects by

inhibiting the activation of NF-κB, which in turn reduces the expression of pro-inflammatory

genes. Although there is no direct evidence linking santolina triene to the NF-κB pathway, its

presence in anti-inflammatory essential oils suggests this as a potential area for future

investigation.

Visualizations
Molecular Structure of Santolina Triene
Caption: 2D structure of Santolina Triene.

Conceptual Workflow for Isolation and Analysis
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Caption: General workflow for isolation and analysis.

Hypothetical Anti-inflammatory Signaling Pathway
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Caption: Hypothetical inhibition of the NF-κB pathway.

Conclusion and Future Directions
Santolina triene is a naturally occurring monoterpene with a well-defined chemical structure.

While its presence in biologically active essential oils is established, there is a significant gap in

the scientific literature regarding the specific biological activities and mechanisms of action of

the isolated compound. Future research should focus on developing standardized protocols for

its synthesis and isolation to enable more detailed investigations. Elucidating its potential role

in modulating inflammatory pathways, such as the NF-κB pathway, could open new avenues

for its application in drug development and therapy. This guide provides a solid foundation for

such future endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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